Cas no 175204-08-7 (2-Fluoro-6-(4-methylphenoxy)benzonitrile)

2-Fluoro-6-(4-methylphenoxy)benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluoro group and a 4-methylphenoxy moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of the nitrile group enhances reactivity for further functionalization, while the fluoro substituent contributes to metabolic stability and binding affinity in bioactive molecules. The methylphenoxy group adds lipophilicity, influencing solubility and interaction with biological targets. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.
2-Fluoro-6-(4-methylphenoxy)benzonitrile structure
175204-08-7 structure
Product Name:2-Fluoro-6-(4-methylphenoxy)benzonitrile
CAS No:175204-08-7
MF:C14H10FNO
MW:227.233706951141
MDL:MFCD00068203
CID:137321
PubChem ID:2737395
Update Time:2025-11-01

2-Fluoro-6-(4-methylphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-(p-tolyloxy)benzonitrile
    • 2-Fluoro-6-(4-methylphenoxy)benzonitrile
    • Benzonitrile,2-fluoro-6-(4-methylphenoxy)-
    • 2-CYANO-3-FLUORO-4'-METHYLDIPHENYL ETHER
    • 2-Cyano-3-fluoro-4'-methyldiphenyl ether, 4-(2-Cyano-3-fluorophenoxy)toluene
    • 2-Fluoro-6-(4-methylphenoxy)benzonitrile97%
    • 2-Fluoro-6-(4-methylphenoxy)benzonitrile 97%
    • PS-7758
    • A811901
    • AKOS015853384
    • Benzonitrile, 2-fluoro-6-(4-methylphenoxy)-
    • HMS557K05
    • Maybridge1_005681
    • 175204-08-7
    • FT-0612378
    • DTXSID00372037
    • DivK1c_001969
    • CS-0315100
    • SCHEMBL2072019
    • MFCD00068203
    • CDS1_000929
    • CHEMBL4546909
    • MDL： MFCD00068203
    • Inchi： 1S/C14H10FNO/c1-10-5-7-11(8-6-10)17-14-4-2-3-13(15)12(14)9-16/h2-8H,1H3
    • InChI Key： JLTWAYPSQIKWIL-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1C#N)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 227.07500
  • Monoisotopic Mass: 227.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.21
  • Melting Point: 93-95°C
  • Boiling Point: 323°Cat760mmHg
  • Flash Point: 149.1°C
  • Refractive Index: 1.582
  • PSA: 33.02000
  • LogP: 3.79808

2-Fluoro-6-(4-methylphenoxy)benzonitrile Security Information

2-Fluoro-6-(4-methylphenoxy)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluoro-6-(4-methylphenoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002733-5g
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7
5g
 2242CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-Fluoro-6-(4-methylphenoxy)benzonitrile
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 175204-08-7 95%
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 ￡30.00 2022-03-01
Fluorochem
008345-5g
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7 95%
5g
 ￡128.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002733-5g
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7
5g
 2242.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002733-1g
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7
1g
 552.0CNY 2021-07-13
Apollo Scientific
PC3823R-50mg
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7 97%
50mg
 £15.00 2025-02-21
Apollo Scientific
PC3823R-1g
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7 97%
1g
 £36.00 2025-02-21
Apollo Scientific
PC3823R-5g
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7 97%
5g
 £155.00 2025-02-21
TRC
F402845-50mg
2-Fluoro-6-(4-methylphenoxy)benzonitrile
 175204-08-7
50mg
 $ 50.00 2022-06-05

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